Cas no 1790195-84-4 (N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1790195-84-4
• MF: C₁₅H₂₂N₆O₄S
• MW: 382.437981128693
• CID: 5368141
• Update Time: 2025-07-01

N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)-2-morpholin-4-ylpyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C15H22N6O4S/c1-10-13(11(2)25-18-10)26(22,23)19-12-9-16-15(17-14(12)20(3)4)21-5-7-24-8-6-21/h9,19H,5-8H2,1-4H3
• InChI Key： AJANQUZXPNWPSW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NC2=CN=C(N3CCOCC3)N=C2N(C)C)(=O)=O)C(C)=N1

Additional information on N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1790195-84-4): An Overview

N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1790195-84-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as pyrimidine derivatives, which have been extensively studied for their potential therapeutic applications, particularly in the treatment of various diseases including cancer and inflammatory disorders.

The chemical structure of N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide is characterized by a central pyrimidine core functionalized with a dimethylamino group and a morpholine moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for further investigation. The compound also features a 3,5-dimethyl oxazole sulfonamide moiety, which adds to its structural complexity and potential biological activity.

Recent studies have highlighted the potential of N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide as an inhibitor of specific enzymes and signaling pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the enzyme phosphodiesterase 4 (PDE4). PDE4 is a key regulator of intracellular cyclic adenosine monophosphate (cAMP) levels and plays a crucial role in modulating inflammatory responses. By inhibiting PDE4, this compound has the potential to reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory properties, N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide has shown promise in preclinical studies as an antiproliferative agent. A study published in the European Journal of Medicinal Chemistry reported that this compound effectively inhibits the proliferation of various cancer cell lines, including those derived from lung and breast cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide has also been evaluated in several preclinical models. Data from these studies indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural features of N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide have been optimized through rational drug design approaches to enhance its potency and selectivity. Computational modeling and molecular dynamics simulations have provided insights into the binding interactions between this compound and its target proteins. These studies have identified key residues within the active site that contribute to the high affinity and selectivity of the compound.

In conclusion, N-[4-(dimethylamino)-2-(morpholin-4-y l)pyrimidin - 5 - yl] - 3 , 5 - dimethy l - 1 , 2 - oxazol e - 4 - sulfonamide (CAS No. 1790195 - 84 - 4) represents a promising lead compound for the development of novel therapeutics targeting inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to optimize its therapeutic potential and explore its applications in various disease settings.